Cas no 62120-14-3 (2-Furancarboxylic acid, 5-ethyl-, ethyl ester)

2-Furancarboxylic acid, 5-ethyl-, ethyl ester structure
62120-14-3 structure
Product Name:2-Furancarboxylic acid, 5-ethyl-, ethyl ester
CAS No:62120-14-3
MF:C9H12O3
MW:168.189783096313
CID:457366
PubChem ID:12283711
Update Time:2025-04-19

2-Furancarboxylic acid, 5-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 5-ethyl-, ethyl ester
    • ethyl 5-ethylfuran-2-carboxylate
    • DTXSID50484250
    • AKOS006229305
    • SCHEMBL151035
    • ethyl 5-ethyl-2-furoate
    • 62120-14-3
    • Inchi: 1S/C9H12O3/c1-3-7-5-6-8(12-7)9(10)11-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: HDDVEPXUPDKDDH-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC=C1CC

Computed Properties

  • Exact Mass: 168.07866
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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